Cas no 112245-25-7 ((R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt)

(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt structure
112245-25-7 structure
Product Name:(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
CAS No:112245-25-7
MF:C24H26O3S
MW:394.526445865631
CID:129574
PubChem ID:71750647
Update Time:2025-04-19

(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Chemical and Physical Properties

Names and Identifiers

    • (S)-a-methylbenzenemethanamine (R)-[(Diphenylmethyl)sulfinyl]acetate
    • (R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
    • (R)-Modafinil Carboxylate (S)-α-Methylbenzenemethanamine Salt
    • (S)-α-MethylbenzeneMethanaMine (R)-[(DiphenylMethyl)sulfinyl]acetate
    • (R)-Modafinil Carbox
    • 2-[(R)-benzhydrylsulfinyl]acetic acid,cumene
    • [(R)-Diphenylmethanesulfinyl]acetic acid--(propan-2-yl)benzene (1/1)
    • 112245-25-7
    • DTXSID80858102
    • 2-[(R)-Benzhydrylsulfinyl]acetic acid;cumene
    • Inchi: 1S/C15H14O3S.C9H12/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13;1-8(2)9-6-4-3-5-7-9/h1-10,15H,11H2,(H,16,17);3-8H,1-2H3/t19-;/m1./s1
    • InChI Key: NIQNWUAAOBAEOI-FSRHSHDFSA-N
    • SMILES: [S@@](CC(=O)O)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O.C(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 394.16026586g/mol
  • Monoisotopic Mass: 394.16026586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 368
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Melting Point: 144-148°C

(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M482470-25mg
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
112245-25-7
25mg
$ 161.00 2023-09-06
TRC
M482470-250mg
(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
112245-25-7
250mg
$ 1206.00 2023-09-06

(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.